1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 2-(methylthio)benzoate

• IUPAC Name: [1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] 2-methylsulfanylbenzoate
• InChI: InChI=1S/C18H15FN2O2S2/c1-24-15-5-3-2-4-13(15)17(22)23-12-9-21(10-12)18-20-14-7-6-11(19)8-16(14)25-18/h2-8,12H,9-10H2,1H3
• InChI Key: OIGJBHWQTVWUSA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)OC2CN(C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C18H15FN2O2S2
• Molecular Weight: 374.5 g/mol

Description

1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-ol is a chemical compound with the molecular formula C10H9FN2OS. It is a solid substance.

Molecular Structure Analysis

The InChI code for 1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-ol is 1S/C10H9FN2OS/c11-6-1-2-8-9(3-6)15-10(12-8)13-4-7(14)5-13/h1-3,7,14H,4-5H2.

Physical And Chemical Properties Analysis

The molecular weight of 1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-ol is 224.26. It is a solid substance.

Scientific Research Applications

Synthesis and Pharmacological Activities

Research focuses on synthesizing azetidin-2-ones and thiazolidin-4-ones encompassing benzothiazole moieties due to their potential anti-inflammatory, analgesic, and antimicrobial activities. For instance, Gurupadayya et al. (2008) synthesized various derivatives by condensation and evaluated them for pharmacological activities, revealing some compounds with promising anti-inflammatory and analgesic properties (Gurupadayya et al., 2008). Similarly, Desai et al. (2013) synthesized fluorobenzamides containing thiazole and thiazolidine, showing significant antimicrobial activity against a range of pathogens (Desai et al., 2013).

Magnetic and Electronic Properties

Liu et al. (2017) explored coligand modifications in azido-Cu(II) chain compounds, adjusting the structure and magnetic properties to observe ferromagnetic ordering and slow relaxation. This study highlights the potential of such compounds in designing materials with specific magnetic behaviors (Liu et al., 2017).

Antitumor Activities

Compounds with benzothiazole structures have been evaluated for their antitumor properties. Hutchinson et al. (2001) synthesized fluorinated benzothiazoles and assessed their cytotoxicity, finding potent activity in certain human breast cancer cell lines (Hutchinson et al., 2001).

Antimicrobial and Antifungal Evaluation

A series of compounds have been prepared and screened for their antimicrobial and antifungal activities. Mistry and Desai (2006) reported on the synthesis of nitrogen and sulfur-containing heterocyclic compounds, highlighting their potential in treating bacterial and fungal infections (Mistry & Desai, 2006).

Molecular Docking and SAR Analysis

Novel derivatives have been synthesized and analyzed for their antimicrobial activity, supported by molecular docking studies to understand their interactions with bacterial targets. Anuse et al. (2019) synthesized 2-aminobenzothiazole derivatives, providing insights into their structure-activity relationships and potential as antimicrobial agents (Anuse et al., 2019).